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Compound of Interest

Compound Name: (E)-pent-3-enoyl chloride
CAS No.: 17066-20-5
Cat. No.: B1310249
Get Quote
. J

(E)-pent-3-enoyl chloride, a reactive acyl chloride, presents itself as a valuable building block
for chemical synthesis and drug discovery. This technical guide provides an in-depth overview
of its commercial availability, physicochemical properties, and key applications in research, with
a focus on its role as a precursor in the synthesis of more complex molecules. While its direct
biological activity and involvement in specific signaling pathways are not extensively
documented in publicly available literature, its utility as a chemical intermediate is evident.

Commercial Availability and Physicochemical
Properties

(E)-pent-3-enoyl chloride is accessible for research purposes through various chemical
suppliers. Key identifiers and properties are summarized in the table below, providing
researchers with essential information for procurement and experimental design.
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Property Value Reference
CAS Number 17066-20-5

Molecular Formula C5H7CIO

Molecular Weight 118.56 g/mol

IUPAC Name (E)-pent-3-enoyl chloride

Boiling Point 124.4°C at 760 mmHg

Density 1.047 g/cm3

Flash Point 35.5°C

Refractive Index 1.445

Synthesis of (E)-Pent-3-enoyl Chloride

The primary synthetic route to (E)-pent-3-enoyl chloride involves the reaction of (E)-pent-3-
enoic acid with a chlorinating agent. A general laboratory-scale procedure is outlined below.

Experimental Protocol: Synthesis from (E)-pent-3-enoic
acid

Materials:

¢ (E)-pent-3-enoic acid

e Thionyl chloride (SOCIz) or Oxalyl chloride ((COCI)2)

e Anhydrous solvent (e.g., dichloromethane, diethyl ether)

» Catalytic amount of N,N-dimethylformamide (DMF) (optional)
Procedure:

 In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve (E)-pent-3-enoic acid in an anhydrous solvent.
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e Cool the solution to 0 °C in an ice bath.

» Slowly add thionyl chloride or oxalyl chloride (typically 1.1-1.5 equivalents) to the stirred
solution. If using oxalyl chloride, a catalytic amount of DMF can be added to accelerate the
reaction.

» Allow the reaction mixture to warm to room temperature and stir for several hours, or until
the evolution of gas (HCl and SOz or CO and COz2) ceases.

e The progress of the reaction can be monitored by the disappearance of the starting
carboxylic acid using thin-layer chromatography (TLC).

» Upon completion, remove the excess chlorinating agent and solvent under reduced
pressure.

e The crude (E)-pent-3-enoyl chloride can be purified by fractional distillation under reduced
pressure to yield the pure product.

It is crucial to perform this reaction in a well-ventilated fume hood due to the evolution of toxic
gases. All glassware should be thoroughly dried to prevent hydrolysis of the acid chloride.

Below is a conceptual workflow for the synthesis of (E)-pent-3-enoyl chloride.
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Synthesis of (E)-pent-3-enoyl chloride.

Applications in Chemical Synthesis
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(E)-pent-3-enoyl chloride serves as a versatile intermediate in organic synthesis, primarily
through acylation reactions. Its bifunctional nature, possessing both a reactive acyl chloride
and a double bond, allows for a variety of subsequent chemical transformations.

Acylation Reactions

As a typical acyl chloride, (E)-pent-3-enoyl chloride readily reacts with nucleophiles such as
alcohols, amines, and arenes (via Friedel-Crafts acylation) to introduce the (E)-pent-3-enoyl

group.

A general workflow for an acylation reaction is depicted below.

Acylation

(E)-pent-3-enoyl chloride

Acylated Product

Nucleophile (e.g., R-OH, R-NHz, Ar-H)

Click to download full resolution via product page

General Acylation Reaction Workflow.

While specific, detailed protocols for the use of (E)-pent-3-enoyl chloride in the synthesis of
bioactive molecules are not readily available in the reviewed literature, its potential as a
building block in drug discovery is noted. Researchers can adapt general acylation protocols
for their specific substrates.

Biological Activity and Signaling Pathways

Currently, there is a notable lack of publicly available research detailing the specific biological
activities of (E)-pent-3-enoyl chloride or its derivatives. Consequently, information regarding
its mechanism of action and its involvement in cellular signaling pathways is not available. The
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primary research focus appears to be on its utility as a synthetic intermediate rather than as a
biologically active molecule itself.

Conclusion

(E)-pent-3-enoyl chloride is a commercially available and synthetically useful reagent for
researchers in organic chemistry and drug discovery. Its value lies in its ability to introduce the
(E)-pent-3-enoyl moiety into a range of molecules through acylation reactions. While detailed
experimental protocols for its application in the synthesis of specific bioactive compounds and
studies on its biological effects are limited in the public domain, the foundational information
provided in this guide serves as a valuable resource for researchers interested in utilizing this
compound in their work. Further investigation into its biological properties could open new
avenues for its application in the life sciences.

¢ To cite this document: BenchChem. [(E)-Pent-3-enoyl Chloride: A Technical Guide for
Research Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1310249/docs#e-pent-3-enoyl-chloride-a-technical-
guide-for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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